Cas no 1598491-98-5 (N-(3-methylpiperidin-4-yl)methylbutanamide)
1598491-98-5 structure
Product Name:N-(3-methylpiperidin-4-yl)methylbutanamide
CAS No:1598491-98-5
Molecular Formula:C11H22N2O
Molecular Weight:198.305182933807
CID:5608210
PubChem ID:114699950
N-(3-methylpiperidin-4-yl)methylbutanamide Properties
Names and Identifiers
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- N-[(3-methylpiperidin-4-yl)methyl]butanamide
- 1598491-98-5
- EN300-841469
- N-(3-methylpiperidin-4-yl)methylbutanamide
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- InChIKey： RQFPFPABSKLQEB-UHFFFAOYSA-N
- Inchi： 1S/C11H22N2O/c1-3-4-11(14)13-8-10-5-6-12-7-9(10)2/h9-10,12H,3-8H2,1-2H3,(H,13,14)
- SMILES： O=C(CCC)NCC1CCNCC1C
Computed Properties
- Exact Mass: 198.173213330g/mol
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Rotatable Bond Count: 4
- Monoisotopic Mass: 198.173213330g/mol
- Heavy Atom Count: 14
- Complexity: 182
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 1.1
- Topological Polar Surface Area: 41.1Ų
N-(3-methylpiperidin-4-yl)methylbutanamide Pricemore >>
| Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-841469-0.05g |
N-[(3-methylpiperidin-4-yl)methyl]butanamide |
1598491-98-5 | 95.0% | 0.05g |
$707.0 | 2025-02-21 |
N-(3-methylpiperidin-4-yl)methylbutanamide Related Literature
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Mengjiao Xu,Mengwei You,Yang Su,Boxue Ruan Lu,Ling Liu,Xin Lv,Shoulei Wang,Hui Mao,Liejin Zhou Org. Chem. Front., 2023,10, 1521-1526
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Shaohua Ma,Xin Liu,Martin P. Neubauer,Andreas Fery J. Mater. Chem. B, 2013,1, 5128-5136
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Seong Jin Park,Jong-In Hong Chem. Commun., 2001, 1554-1555
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Zhen-Zhou Sun,Fu-Zhen Hu,Cheng-Jie Gao,Wen-Long Mou,Guo Wang,Ning Zhu,Xun Pan,Zhong-Feng Li,Hong-Liang Han,Hongbing Fu,Xiu-Lan Xin,Lixiong Dai,Qi-Ming Qiu CrystEngComm, 2023,25, 5405-5412
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Moonsang Lee,Dmitry Mikulik,Mino Yang CrystEngComm, 2017,19, 2036-2041
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Fatemeh Sheikhi Mehrabadi,Ole Hirsch,Reiner Zeisig,Paola Posocco,Erik Laurini,Sabrina Pricl,Rainer Haag,Wolfgang Kemmner,Marcelo Calderón RSC Adv., 2015,5, 78760-78770
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Ride Wang,Lei Xu,Jiayi Wang,Lang Sun,Yanan Jiao,Yuan Meng,Shuo Chen,Chunhai Fan Nanoscale, 2021,13, 18467-18472
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9. Front cover
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10. Contents list
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